Cas no 1702470-59-4 (2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: 2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 1702470-59-4
• MF: C₂₃H₁₇Cl₂NO₄
• MW: 442.291384458542
• CID: 6349291
• PubChem ID: 103663760
• Update Time: 2025-10-31

2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• 1702470-59-4
• 1260603-54-0
• (R)-(2,3-DICHLORO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
• (S)-(2,3-DICHLORO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
• AB33078
• 2-(2,3-dichlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 1260605-33-1
• EN300-1556180
• AB33080

• Inchi： 1S/C23H17Cl2NO4/c24-19-11-5-10-17(20(19)25)21(22(27)28)26-23(29)30-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-11,18,21H,12H2,(H,26,29)(H,27,28)
• InChI Key： ORXMKSRXMOLMML-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 441.0534634g/mol
• Monoisotopic Mass: 441.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

Comprehensive Overview of 2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 1702470-59-4)

2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 1702470-59-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 2,3-dichlorophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The growing demand for peptide-based therapeutics has heightened interest in Fmoc-protected amino acids like this compound. With the rise of personalized medicine and targeted drug delivery systems, the need for high-purity intermediates such as CAS No. 1702470-59-4 has surged. This compound's stability under SPPS conditions and its ability to facilitate efficient coupling reactions are key reasons for its prominence in modern organic chemistry workflows.

From an analytical perspective, 2-(2,3-dichlorophenyl)-2-(Fmoc-amino)acetic acid exhibits distinct spectral properties, including characteristic NMR peaks and mass spectrometry fragmentation patterns, which are frequently discussed in scientific forums. Laboratories often inquire about its solubility profiles (notably in DMF or DCM) and storage recommendations (typically at -20°C under inert atmosphere), reflecting practical concerns in experimental settings.

The compound's mechanistic role in peptide chain elongation has made it a subject of numerous optimization studies. Recent publications highlight its compatibility with green chemistry principles, as researchers explore eco-friendly solvents for its application. This aligns with the broader industry trend toward sustainable chemical synthesis, a topic generating significant engagement in academic and industrial circles.

Quality control parameters for CAS 1702470-59-4 remain a frequent search topic, with particular emphasis on HPLC purity standards and chiral integrity verification. The compound's crystalline form and melting point characteristics (typically >150°C) are also critical specifications for end-users in pharmaceutical development. These technical details are essential for researchers working on GPCR-targeting peptides or enzyme inhibitors, where precise molecular architecture is crucial.

Emerging applications in bioconjugation chemistry have expanded the utility of this Fmoc-amino acid derivative. Its orthogonal protecting group strategy enables sequential modification of complex biomolecules, addressing current challenges in antibody-drug conjugate (ADC) development. This connection to next-generation biotherapeutics explains its increasing visibility in patent literature and conference proceedings.

Supply chain considerations for 2-(2,3-dichlorophenyl)-2-(Fmoc-amino)acetic acid often focus on batch-to-batch consistency and scalable synthesis routes. Manufacturers have responded by developing improved catalytic methods for its production, reducing heavy metal residues that could interfere with downstream biological applications. These advancements support the compound's use in GMP-compliant peptide manufacturing environments.

The structural features of CAS 1702470-59-4 continue to inspire computational chemistry studies, particularly in molecular docking simulations and QSAR modeling. Its dichlorophenyl moiety serves as an interesting pharmacophore fragment, prompting investigations into structure-activity relationships for various therapeutic targets. Such computational approaches complement experimental work in rational drug design pipelines.

Documentation requirements for this compound frequently include detailed spectroscopic validation data and stability studies, reflecting regulatory expectations for pharmaceutical intermediates. The scientific community maintains active discussion about optimal analytical methodologies for characterizing this material, with particular attention to impurity profiling techniques that ensure research reproducibility.

Looking forward, the versatility of 2-(2,3-dichlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid positions it as a continuing focus area for medicinal chemistry innovation. Its dual functionality—serving both as a protected amino acid building block and as a structural motif for bioactive compounds—ensures its relevance in addressing current challenges in therapeutic peptide development and chemical biology research.